Cas no 1207000-39-2 (6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine)

• Product Name: 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine
• CAS No: 1207000-39-2
• MF: C₁₄H₁₉N₃O₃S₂
• MW: 341.448960542679
• MDL: MFCD16631811
• CID: 4562946
• PubChem ID: 45497523
• Update Time: 2025-05-25

6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 6-(methylsulfonyl)-N-[2-(4-morpholinyl)ethyl]-
• C14H19N3O3S2
• AKOS024627822
• F2158-0831
• 1207000-39-2
• 6-methylsulfonyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
• 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine

• MDL： MFCD16631811
• Inchi： 1S/C14H19N3O3S2/c1-22(18,19)11-2-3-12-13(10-11)21-14(16-12)15-4-5-17-6-8-20-9-7-17/h2-3,10H,4-9H2,1H3,(H,15,16)
• InChI Key： BRNYLLBPKJMCJQ-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(C)(=O)=O)=CC=C2N=C1NCCN1CCOCC1

Computed Properties

• Exact Mass: 341.08678382g/mol
• Monoisotopic Mass: 341.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine

Comprehensive Overview of 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine (CAS No. 1207000-39-2)

The compound 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine (CAS No. 1207000-39-2) is a specialized benzothiazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a methylsulfonyl group and a morpholinoethyl side chain, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of kinase inhibition and cancer therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapy. 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine has garnered attention due to its potential role in modulating cellular pathways associated with inflammatory diseases and neurodegenerative disorders. Its CAS No. 1207000-39-2 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The compound's benzothiazole core is known for its versatility in drug design, often contributing to enhanced bioavailability and target selectivity. The addition of the methylsulfonyl moiety further improves its pharmacokinetic properties, while the morpholinoethyl group enhances solubility and interaction with biological targets. These features make it a promising candidate for high-throughput screening and lead optimization in drug development pipelines.

From a synthetic perspective, 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine is typically prepared through multi-step organic reactions, including sulfonylation and amine coupling. Researchers often optimize these protocols to achieve higher yields and purity, which are critical for in vitro and in vivo studies. The compound's stability under physiological conditions is another area of investigation, particularly for drug delivery systems.

In the context of AI-driven drug discovery, CAS No. 1207000-39-2 has been included in virtual screening libraries to identify potential protein-ligand interactions. Computational models predict its affinity for certain kinase domains, aligning with experimental data from biochemical assays. This synergy between in silico and wet-lab approaches accelerates the identification of new therapeutic applications.

Environmental and sustainability considerations are also shaping research around this compound. Green chemistry principles are being applied to its synthesis to minimize waste and reduce reliance on hazardous reagents. This aligns with broader trends in eco-friendly pharmaceutical production, a topic frequently searched by industry professionals and policymakers.

In summary, 6-(Methylsulfonyl)-N-(2-morpholinoethyl)benzodthiazol-2-amine (CAS No. 1207000-39-2) represents a compelling case study in modern drug discovery. Its structural features, combined with emerging applications in targeted therapy and computational chemistry, position it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and translational research.